Cas no 898787-65-0 ( )

• Product Name: &nbsp
• CAS No: 898787-65-0
• MF: C₉H₆F₃IO
• MW: 314.043025493622
• CID: 994327
• PubChem ID: 24726861
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-iodophenyl)propan-2-one
• 2-Propanone, 1,1,1-trifluoro-3-(2-iodophenyl)-
• 3-(2-Iodophenyl)-1,1,1-trifluoro-2-propanone
• 1,1,1-Trifluoro-3-(2-iodophenyl)-2-propanone
• MFCD07700131
• 898787-65-0
• DTXSID80645251
• AKOS016022515
•  

• MDL： MFCD07700131
• Inchi： 1S/C9H6F3IO/c10-9(11,12)8(14)5-6-3-1-2-4-7(6)13/h1-4H,5H2
• InChI Key： VVPSEKBWTADVEX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 313.94200
• Monoisotopic Mass: 313.94155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.801
• Boiling Point: 267.8°C at 760 mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.529
• PSA: 17.07000
• LogP: 2.96510